Cas no 2229298-05-7 (3-(3-bromopyridin-2-yl)but-3-en-1-amine)

• Product Name: 3-(3-bromopyridin-2-yl)but-3-en-1-amine
• CAS No: 2229298-05-7
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6341518
• PubChem ID: 165784559
• Update Time: 2025-06-08

3-(3-bromopyridin-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-2-yl)but-3-en-1-amine
• EN300-1927248
• 2229298-05-7

• Inchi： 1S/C9H11BrN2/c1-7(4-5-11)9-8(10)3-2-6-12-9/h2-3,6H,1,4-5,11H2
• InChI Key： QVJXAVGXJXCIPX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(=C)CCN

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(3-bromopyridin-2-yl)but-3-en-1-amine

Introduction to 3-(3-bromopyridin-2-yl)but-3-en-1-amine (CAS No. 2229298-05-7)

3-(3-bromopyridin-2-yl)but-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229298-05-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a bromopyridine moiety linked to a butenamine backbone, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both aromatic and aliphatic functional groups makes it a valuable scaffold for developing novel therapeutic agents.

The compound's structure consists of a pyridine ring substituted with a bromo atom at the 3-position and an amine group attached to a butenyl chain at the 1-position. This unique configuration allows for diverse chemical modifications, enabling researchers to explore its reactivity and biological activity across multiple therapeutic domains. The bromopyridine moiety, in particular, is well-documented for its role in medicinal chemistry, serving as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, where small molecules like 3-(3-bromopyridin-2-yl)but-3-en-1-amine play a crucial role. The compound's ability to interact with biological targets such as kinases, transcription factors, and other enzymes has made it a focal point in preclinical studies. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity, which are essential for minimizing side effects and improving patient outcomes.

One of the most compelling aspects of 3-(3-bromopyridin-2-yl)but-3-en-1-amine is its potential in oncology research. Bromopyridine derivatives have been extensively studied for their anti-cancer properties, often exhibiting inhibitory effects on tyrosine kinases that are overexpressed in tumors. The butenamine component further contributes to its pharmacological profile by enabling hydrogen bonding interactions with protein targets, enhancing drug-receptor binding stability. These characteristics make it an attractive candidate for further investigation in the development of next-generation chemotherapeutic agents.

Moreover, the compound's structural framework aligns well with current trends in drug design, particularly in the area of fragment-based drug discovery. By serving as a building block, 3-(3-bromopyridin-2-yl)but-3-en-1-amine can be modified to generate libraries of analogs for high-throughput screening. This approach has proven effective in identifying lead compounds with promising pharmacological activity. The flexibility offered by its molecular structure allows chemists to fine-tune properties such as solubility, metabolic stability, and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have further enhanced the utility of 3-(3-bromopyridin-2-yl)but-3-en-1-amine. Molecular modeling techniques enable researchers to predict how this compound might interact with biological targets at an atomic level. By integrating experimental data with computational simulations, scientists can refine their understanding of its mechanism of action and optimize its design for therapeutic efficacy. Such integrative strategies are becoming increasingly indispensable in modern drug discovery pipelines.

The synthetic pathways for producing 3-(3-bromopyridin-2-yl)but-3-en-1-amine also warrant attention. Efficient synthetic routes not only ensure scalability but also impact the cost-effectiveness of subsequent research and development efforts. Researchers have developed multi-step synthetic sequences that incorporate key transformations such as cross-coupling reactions, cyclizations, and functional group interconversions. These methodologies highlight the compound's synthetic accessibility and underscore its importance as a chemical intermediate.

In conclusion,3-(3-bromopyridin-2-yl)butenamidine (CAS No. 2229298 -05 -7) represents a promising entity in pharmaceutical chemistry due to its structural versatility and potential therapeutic applications. Its unique combination of functional groups positions it as a valuable tool for developing innovative treatments across various medical conditions. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing medicinal chemistry and drug discovery efforts worldwide.